Cas no 13830-90-5 (3-Furancarboxylic acid,4-(bromomethyl)-2,5-dihydro-2-oxo-)

3-Furancarboxylic acid,4-(bromomethyl)-2,5-dihydro-2-oxo- structure
13830-90-5 structure
Product Name:3-Furancarboxylic acid,4-(bromomethyl)-2,5-dihydro-2-oxo-
CAS No:13830-90-5
MF:C6H5BrO4
MW:221.005501508713
CID:230873
PubChem ID:283596
Update Time:2025-04-19

3-Furancarboxylic acid,4-(bromomethyl)-2,5-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,4-(bromomethyl)-2,5-dihydro-2-oxo-
    • 3-(bromomethyl)-5-oxo-2H-furan-4-carboxylic acid
    • 4-(bromomethyl)-2-oxo-2,5-dihydrofuran-3-carboxylic acid
    • AC1L5YYU
    • AC1Q5RBD
    • AG-K-72813
    • AR-1F6713
    • CTK4C1197
    • NSC138482
    • NSC-138482
    • 13830-90-5
    • DTXSID40300718
    • Inchi: 1S/C6H5BrO4/c7-1-3-2-11-6(10)4(3)5(8)9/h1-2H2,(H,8,9)
    • InChI Key: YEBOVIOLUAZTJJ-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C(=O)O)C(=O)OC1

Computed Properties

  • Exact Mass: 219.93705
  • Monoisotopic Mass: 219.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.972
  • Boiling Point: 438.2°Cat760mmHg
  • Flash Point: 218.8°C
  • Refractive Index: 1.599
  • PSA: 63.6
  • LogP: 0.31930
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